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Compound of Interest

Compound Name: 3-Methoxy-3-methylhexane

Cat. No.: B1214237 Get Quote

In-Depth Technical Guide: 3-Methoxy-3-
methylhexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 3-
Methoxy-3-methylhexane, including its identifiers, physicochemical properties, and available

technical data. This document is intended to serve as a foundational resource for professionals

in research and development.

Core Chemical Identifiers
3-Methoxy-3-methylhexane is an ether characterized by a hexane backbone with a methoxy

and a methyl group substituted at the third carbon.[1][2] Its primary identifiers are summarized

below for quick reference.
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Identifier Value

CAS Number 74630-91-4

IUPAC Name 3-methoxy-3-methylhexane[1]

Chemical Formula C₈H₁₈O[1]

Canonical SMILES CCCC(C)(CC)OC[1]

InChI
InChI=1S/C8H18O/c1-5-7-8(3,6-2)9-4/h5-

7H2,1-4H3[1]

InChIKey PCSFHUVPGSODTP-UHFFFAOYSA-N[1]

Physicochemical and Spectral Data
The following tables summarize the key physicochemical properties and available spectral data

for 3-Methoxy-3-methylhexane. While some of these properties are predicted, they provide

valuable insights for experimental design.

Table 1: Physicochemical Properties

Property Value Source

Molecular Weight 130.23 g/mol PubChem[1]

Boiling Point (Predicted) 126.1 ± 8.0 °C ChemicalBook[2]

Density (Predicted) 0.779 ± 0.06 g/cm³ ChemicalBook[2]

XLogP3 2.5 PubChem[1]

Table 2: Spectral Data Summary
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Data Type Key Information Source

Gas Chromatography-Mass

Spectrometry (GC-MS)

Top Peak (m/z): 87, Second

Highest (m/z): 101
PubChem[1]

¹³C Nuclear Magnetic

Resonance (NMR)
Spectrum available PubChem[1]

Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis and analysis of 3-
Methoxy-3-methylhexane are not readily available in public repositories, a general synthetic

approach has been suggested.

Synthesis of 3-Methoxy-3-methylhexane
A plausible and efficient synthetic route involves a nucleophilic substitution reaction. The

synthesis can be achieved by treating 3-Bromo-3-methylhexane with methanol at a low

temperature.[3] In this SN1 reaction, the methanol acts as the nucleophile, displacing the

bromide ion from the tertiary carbocation intermediate formed from 3-Bromo-3-methylhexane.

Reaction: 3-Bromo-3-methylhexane + CH₃OH → 3-Methoxy-3-methylhexane + HBr

Further purification of the product would likely involve distillation, leveraging its predicted

boiling point of approximately 126.1 °C.[2]

Biological Significance
3-Methoxy-3-methylhexane has been identified as a human metabolite, indicating its

relevance in biological systems.[1][2][4] However, specific metabolic pathways or biological

activities associated with this compound are not extensively documented in the available

literature.

Workflow for Chemical Identification
The following diagram illustrates a generalized workflow for the identification and

characterization of a chemical substance like 3-Methoxy-3-methylhexane.
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Phase 1: Initial Characterization

Phase 2: Structural Elucidation

Phase 3: Purity and Quantification

Phase 4: Final Confirmation

Sample Acquisition

Physical Properties
(m.p., b.p., density)

Spectroscopic Screening
(FTIR, UV-Vis)

Mass Spectrometry
(MS, HRMS)

NMR Spectroscopy
(¹H, ¹³C, 2D NMR)

X-Ray Crystallography
(for crystalline solids)

Chromatography
(GC, HPLC)

Quantitative Analysis
(qNMR, Titration)

Comprehensive Data Analysis

Structure Confirmation

Reporting & Documentation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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